Cas no 2228927-47-5 (2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine
• CAS No: 2228927-47-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6228067
• PubChem ID: 165619453
• Update Time: 2025-06-08

2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine
• EN300-1835900
• 2-[1-(3-methylpyridin-2-yl)cyclopropyl]ethan-1-amine
• 2228927-47-5

• Inchi： 1S/C11H16N2/c1-9-3-2-8-13-10(9)11(4-5-11)6-7-12/h2-3,8H,4-7,12H2,1H3
• InChI Key： RSHUBBCMBKZITE-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C)C=1C1(CCN)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine (CAS No. 2228927-47-5)

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine (CAS No. 2228927-47-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and pyridinyl moieties, is a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates. Its molecular framework offers versatility in drug design, particularly in targeting central nervous system (CNS) disorders and metabolic diseases, which are among the most searched topics in AI-driven drug discovery platforms.

The chemical structure of 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine features a cyclopropane ring fused with a 3-methylpyridine group, a combination that enhances its stability and bioavailability. This structural motif is increasingly relevant in medicinal chemistry, as evidenced by its frequent appearance in patent literature and high-throughput screening databases. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, making it a candidate for addressing unmet medical needs in areas like neurodegenerative diseases and inflammatory conditions.

From a synthetic perspective, CAS No. 2228927-47-5 exemplifies the growing trend toward fragment-based drug design, where small molecular fragments are optimized for specific biological targets. This approach aligns with the current focus on precision medicine and personalized therapeutics, topics frequently queried in search engines by healthcare professionals and biotech enthusiasts. The compound’s amine functionality further allows for derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies.

In the context of green chemistry, 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine is also notable for its potential to be synthesized via catalytic methods that minimize waste and energy consumption. This aspect resonates with the global push for sustainable pharmaceutical manufacturing, a hot topic in industry forums and academic research. Its compatibility with flow chemistry and microwave-assisted synthesis further underscores its relevance in modern process optimization strategies.

Beyond its pharmaceutical applications, this compound has sparked interest in material science, particularly in the development of organic semiconductors and ligands for catalysis. The pyridine ring’s electron-rich nature makes it a valuable building block for functional materials, a niche yet rapidly growing area in nanotechnology research. Such interdisciplinary potential is often highlighted in scientific webinars and grant proposals, reflecting its broad appeal.

Analytical characterization of CAS No. 2228927-47-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently discussed in online chemistry communities. These methods ensure precise quality control, a critical factor for regulatory compliance in drug development. The compound’s spectral data and crystallographic parameters are often shared in open-access journals, fostering collaboration among researchers worldwide.

In summary, 2-1-(3-methylpyridin-2-yl)cyclopropylethan-1-amine (CAS No. 2228927-47-5) represents a compelling case study in the convergence of drug discovery, sustainable chemistry, and materials innovation. Its multifaceted applications and alignment with trending scientific queries make it a standout subject for further exploration. As the scientific community continues to prioritize efficient synthesis and targeted bioactivity, this compound is poised to remain at the forefront of cutting-edge research.